![molecular formula C11H14N2O2S B8522718 2,3,6-Trimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid ethyl ester](/img/structure/B8522718.png)
2,3,6-Trimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid ethyl ester
Cat. No. B8522718
M. Wt: 238.31 g/mol
InChI Key: PIBFLELUUSXCRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08063099B2
Procedure details
A mixture of 5-methyl-2-thioxo-2,3-dihydro-1H-imidazole-4-carboxylic acid ethyl ester (10.7 mmol) and 3-bromo-2-butanone (10.7 mmol) in EtOH (16 mL) is heated at reflux for 3 h. The solvents are removed in vacuo and POCl3 (161 mmol) is added. The mixture is stirred at reflux for 3 h, concentrated in vacuo and diluted with chloroform. Ice water is added and the mixture is neutralized by addition of Na2CO3. The layers are separated and the aq. layer is extracted with chloroform. The combined organic layers are dried over Na2SO4 and concentrated in vacuo to give a mixture of two regioisomers which are separated by FC (heptane/EtOAc 9/1 to EtOAc). 2,3,6-trimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid ethyl ester is obtained as minor isomer. LC-MS: tR=0.84 min; [M+H]+=239.0.
Quantity
10.7 mmol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([O:3][C:4]([C:6]1[NH:7][C:8](=[S:12])[NH:9][C:10]=1[CH3:11])=[O:5])[CH3:2].Br[CH:14]([CH3:18])[C:15](=O)[CH3:16].O=P(Cl)(Cl)Cl>CCO>[CH2:1]([O:3][C:4]([C:6]1[N:7]2[C:8]([S:12][C:14]([CH3:18])=[C:15]2[CH3:16])=[N:9][C:10]=1[CH3:11])=[O:5])[CH3:2]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
10.7 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC(=O)C=1NC(NC1C)=S
|
|
Name
|
|
|
Quantity
|
10.7 mmol
|
|
Type
|
reactant
|
|
Smiles
|
BrC(C(C)=O)C
|
|
Name
|
|
|
Quantity
|
16 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCO
|
Step Two
|
Name
|
|
|
Quantity
|
161 mmol
|
|
Type
|
reactant
|
|
Smiles
|
O=P(Cl)(Cl)Cl
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture is stirred
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
is heated
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
at reflux for 3 h
|
|
Duration
|
3 h
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
is added
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
at reflux for 3 h
|
|
Duration
|
3 h
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
diluted with chloroform
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Ice water is added
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
the mixture is neutralized by addition of Na2CO3
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The layers are separated
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the aq. layer is extracted with chloroform
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The combined organic layers are dried over Na2SO4
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
a mixture of two regioisomers which
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
are separated by FC (heptane/EtOAc 9/1 to EtOAc)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)OC(=O)C1=C(N=C2SC(=C(N21)C)C)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
